Cas no 631918-72-4 (C60-Cooh-sam)

• Product Name: C60-Cooh-sam
• CAS No: 631918-72-4
• MF: C₇₀H₁₁NO₂
• MW: 897.8419
• CID: 4461384
• PubChem ID: 102211076
• Update Time: 2025-06-09

C60-Cooh-sam Chemical and Physical Properties

Names and Identifiers

• C60-SAM
• C60-COOH-SAM
• C70H11NO2
• X7512
• 631918-72-4
• C60-Cooh-sam

• Inchi： 1S/C70H11NO2/c1-71-6-69-63-56-49-37-29-20-11-9-10-12-15(11)24-31(29)39-40-32(24)30-21(12)23-19-14(10)17-16-13(9)18-22(20)35(37)43-41-27(18)25(16)33-34-26(17)28(19)42-44-36(23)38(30)50-52(40)61(60(63)51(39)49)65-58(50)55(44)59-48(42)46(34)53-45(33)47(41)57(54(43)56)64(69)62(53)66(59)70(65,69)67(71)7-2-4-8(5-3-7)68(72)73/h2-5,67H,6H2,1H3,(H,72,73)
• InChI Key： NUFJNRMCYBYCAM-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C1([H])C23C4C5C6C7C8C9=C%10C%11=C%12C%13=C%10C%10=C%14C%15=C%13C%13=C%16C%12=C%12C%17=C%11C%11=C9C=7C7=C9C%11=C%17C%11=C%17C%12=C%16C%12=C%16C%13=C%15C%13=C%15C%14=C(C=8%10)C=6C=4C%15=C4C%13=C%16C6C%12=C%17C8C%11=C9C(C=57)=C2C=8C=6C34C([H])([H])N1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 897.078978594 g/mol
• Monoisotopic Mass: 897.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 73
• Rotatable Bond Count: 2
• Complexity: 4430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 40.5
• Molecular Weight: 897.8

C60-Cooh-sam Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on C60-Cooh-sam

Comprehensive Analysis of C60-COOH-SAM (CAS No. 631918-72-4): Properties, Applications, and Innovations

The C60-COOH-SAM (CAS No. 631918-72-4) is a functionalized fullerene derivative that has garnered significant attention in nanotechnology, materials science, and biomedical research. This compound, characterized by its carboxylated C60 core and self-assembled monolayer (SAM) properties, offers unique advantages in surface modification, drug delivery, and energy storage. Its molecular structure combines the exceptional electron-accepting ability of fullerenes with the biocompatibility and reactivity of carboxyl groups, making it a versatile tool for advanced applications.

In recent years, the demand for functionalized nanomaterials like C60-COOH-SAM has surged due to their potential in addressing global challenges such as sustainable energy and precision medicine. Researchers and industries are particularly interested in its role in photovoltaic devices, where its electron transport properties enhance solar cell efficiency. Additionally, its biocompatibility and targeted delivery capabilities align with the growing focus on nanomedicine and theranostics.

The synthesis of C60-COOH-SAM involves precise chemical modifications to the C60 fullerene framework, introducing carboxyl groups that enable further conjugation with biomolecules or polymers. This process ensures high purity and stability, critical for applications in sensors and catalysis. Its self-assembling behavior on surfaces also makes it invaluable for creating nanostructured coatings with tailored properties, such as hydrophobicity or conductivity.

From an environmental perspective, C60-COOH-SAM is being explored for water purification and pollutant degradation, leveraging its photocatalytic activity. This aligns with the increasing public interest in green nanotechnology and eco-friendly materials. Moreover, its low toxicity profile compared to other nanomaterials positions it as a safer alternative for biomedical applications.

In the context of AI-driven research and high-throughput screening, C60-COOH-SAM has emerged as a candidate for computational modeling due to its well-defined structure. Scientists frequently search for "C60-COOH-SAM solubility," "functionalized fullerenes for drug delivery," or "CAS 631918-72-4 applications," reflecting its multidisciplinary relevance. These queries underscore the need for detailed technical data, which this article aims to address.

Future directions for C60-COOH-SAM include integration into flexible electronics and quantum dot hybrids, capitalizing on its tunable optoelectronic properties. As the nanotechnology landscape evolves, this compound is poised to play a pivotal role in bridging gaps between fundamental research and industrial scalability. Its adaptability ensures continued relevance in cutting-edge innovations.